Cas no 1261818-86-3 (4-(Bromomethyl)-3-cyanobenzoyl chloride)

• Product Name: 4-(Bromomethyl)-3-cyanobenzoyl chloride
• CAS No: 1261818-86-3
• MF: C₉H₅BrClNO
• MW: 258.499100446701
• CID: 4982394
• Update Time: 2025-05-28

4-(Bromomethyl)-3-cyanobenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-3-cyanobenzoyl chloride

• Inchi： 1S/C9H5BrClNO/c10-4-7-2-1-6(9(11)13)3-8(7)5-12/h1-3H,4H2
• InChI Key： RCGWDOSJAUUACK-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(C(=O)Cl)=CC=1C#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 247
• XLogP3: 2.7
• Topological Polar Surface Area: 40.9

Additional information on 4-(Bromomethyl)-3-cyanobenzoyl chloride

Comprehensive Guide to 4-(Bromomethyl)-3-cyanobenzoyl chloride (CAS No. 1261818-86-3): Properties, Applications, and Industry Insights

4-(Bromomethyl)-3-cyanobenzoyl chloride (CAS No. 1261818-86-3) is a high-value organic intermediate widely utilized in pharmaceutical synthesis, agrochemical production, and advanced material science. This brominated benzoyl derivative features a unique molecular structure combining a reactive bromomethyl group and cyano functionality, making it indispensable for cross-coupling reactions and heterocyclic compound synthesis. With increasing demand for precision chemical building blocks, this compound has gained significant attention in research and industrial applications.

The compound's molecular formula C9H5BrClNO and molecular weight 258.5 g/mol reflect its balanced reactivity profile. Its benzoyl chloride moiety enables efficient acylation reactions, while the bromomethyl group serves as an excellent leaving group for nucleophilic substitutions. These characteristics make it particularly valuable for constructing complex molecular architectures, a trending topic in drug discovery and material innovation. Recent studies highlight its role in developing next-generation OLED materials and biologically active compounds.

In pharmaceutical applications, 4-(Bromomethyl)-3-cyanobenzoyl chloride serves as a key precursor for kinase inhibitors and anticancer agents, addressing the growing need for targeted therapies. The compound's cyano group facilitates hydrogen bonding interactions crucial for molecular recognition, while its halogenated structure enhances metabolic stability—a critical factor in medicinal chemistry optimization. Industry reports indicate rising searches for "custom synthesis of brominated aromatics" and "high-purity benzoyl derivatives," reflecting market demand.

From a synthetic chemistry perspective, this compound enables atom-efficient transformations through palladium-catalyzed couplings and microwave-assisted reactions—two techniques dominating modern green chemistry discussions. Its compatibility with flow chemistry systems makes it attractive for continuous manufacturing processes, aligning with industry 4.0 trends. Analytical data shows increasing interest in "scalable synthesis of functionalized benzoyl chlorides" and "structure-activity relationship studies" among research communities.

Quality specifications for CAS 1261818-86-3 typically require ≥98% purity by HPLC analysis, with strict control of residual solvents and heavy metal content. Advanced characterization techniques like NMR spectroscopy and mass spectrometry ensure batch-to-batch consistency. The compound's stability profile recommends storage under inert atmosphere at 2-8°C, with proper handling to maintain its reactivity integrity—a frequent concern in fine chemical procurement discussions.

Emerging applications in electronic materials leverage the compound's ability to form conjugated systems through cyano group participation. Patent analysis reveals growing use in organic semiconductors and photovoltaic materials, coinciding with global focus on renewable energy technologies. Search trend data shows spikes in queries about "benzoyl chloride derivatives for optoelectronics" and "cyanobenzene-based functional materials," indicating interdisciplinary interest.

The global market for 4-(Bromomethyl)-3-cyanobenzoyl chloride reflects broader trends in specialty chemicals, with Asia-Pacific showing particular growth in custom manufacturing capabilities. Regulatory considerations emphasize proper handling protocols rather than usage restrictions, making it accessible for research-scale applications. Industry forums frequently discuss "source alternatives for bromomethyl intermediates" and "cost-effective synthesis routes," highlighting practical concerns.

From a technical perspective, the compound's crystallinity and solubility profile in common organic solvents (DCM, THF, DMF) facilitate diverse reaction conditions. Its melting point range of 80-85°C and characteristic IR absorption bands (1760 cm⁻¹ for C=O stretch) serve as important quality indicators. These physicochemical properties generate substantial academic interest, with search engines recording frequent queries about "spectroscopic characterization of cyanobenzoyl chlorides."

Future developments may explore the compound's potential in click chemistry applications and bioconjugation techniques, expanding its utility in biopharmaceuticals and diagnostic reagents. The intersection of computational chemistry and experimental data continues to reveal new structure-property relationships for this versatile intermediate. As sustainable chemistry gains prominence, research into catalytic bromination methods and waste-minimized processes for its production will likely increase.